Cas no 890098-69-8 (3-Cyano-2'-iodobenzophenone)

• Product Name: 3-Cyano-2'-iodobenzophenone
• CAS No: 890098-69-8
• MF: C₁₄H₈INO
• MW: 333.123895645142
• CID: 1936989
• PubChem ID: 24722849
• Update Time: 2025-05-21

3-Cyano-2'-iodobenzophenone Chemical and Physical Properties

Names and Identifiers

• 3-CYANO-2'-IODOBENZOPHENONE
• 3-(2-iodobenzoyl)benzonitrile
• LogP
• DTXSID90641542
• MFCD02260431
• AKOS016018299
• 890098-69-8
• 3-Cyano-2'-iodobenzophenone

• MDL： MFCD02260431
• Inchi： 1S/C14H8INO/c15-13-7-2-1-6-12(13)14(17)11-5-3-4-10(8-11)9-16/h1-8H
• InChI Key： GKGKJRXNVLJUFP-UHFFFAOYSA-N
• SMILES： IC1C=CC=CC=1C(C1C=CC=C(C#N)C=1)=O

Computed Properties

• Exact Mass: 332.96500
• Monoisotopic Mass: 332.96506Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 17
• Rotatable Bond Count: 2
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 40.9Ų

Experimental Properties

• PSA: 40.86000
• LogP: 3.39388

Additional information on 3-Cyano-2'-iodobenzophenone

Comprehensive Overview of 3-Cyano-2'-iodobenzophenone (CAS No. 890098-69-8): Properties, Applications, and Industry Insights

3-Cyano-2'-iodobenzophenone (CAS No. 890098-69-8) is a specialized organic compound that has garnered significant attention in pharmaceutical and material science research. This benzophenone derivative is characterized by its unique molecular structure, featuring a cyano group at the 3-position and an iodo substituent at the 2'-position of the benzene ring. Such structural attributes make it a valuable intermediate in the synthesis of complex molecules, particularly in the development of photoactive materials and biologically active compounds.

The growing interest in 3-Cyano-2'-iodobenzophenone aligns with current trends in green chemistry and sustainable synthesis. Researchers are increasingly exploring its potential as a building block for eco-friendly catalysts and light-sensitive polymers, addressing the demand for environmentally benign alternatives in industrial processes. Its iodo-functional group also enables versatile cross-coupling reactions, a topic frequently searched in academic databases like SciFinder and Reaxys.

From a pharmaceutical perspective, this compound's electron-withdrawing cyano group enhances its reactivity in nucleophilic aromatic substitution (SNAr) reactions—a key step in designing drug candidates. Recent patent analyses reveal its utility in constructing heterocyclic scaffolds for kinase inhibitors, a hot topic in cancer research. These applications resonate with frequent search queries such as "iodobenzophenone derivatives in drug discovery" and "cyano-substituted aromatic compounds."

In material science, 890098-69-8 demonstrates promise for organic electronics. Its conjugated system and halogen atom facilitate charge transport in OLEDs (Organic Light-Emitting Diodes), a sector projected to reach $80 billion by 2026. This aligns with trending searches on "high-performance organic semiconductors" and "halogenated aromatic compounds for optoelectronics."

Quality control of 3-Cyano-2'-iodobenzophenone involves advanced analytical techniques like HPLC and NMR spectroscopy, ensuring >98% purity for research applications. Suppliers often highlight its storage stability under inert conditions, addressing common user concerns about compound degradation. These practical considerations are frequently discussed in chemical forums and Q&A platforms.

The compound's safety profile follows standard laboratory handling protocols, with MSDS data indicating no extreme hazards—a critical factor for researchers searching for "low-risk synthetic intermediates." Its melting point (142-145°C) and solubility in common organic solvents make it convenient for bench-scale experiments, as reflected in search trends for "user-friendly aromatic ketones."

Emerging studies explore 890098-69-8 in metal-organic frameworks (MOFs), where its bidentate coordination potential could enable novel porous materials for gas storage—an area gaining traction in clean energy discussions. This connects with rising searches for "functionalized linkers for MOFs" and "iodoarenes in materials chemistry."

In conclusion, 3-Cyano-2'-iodobenzophenone (CAS 890098-69-8) represents a multifaceted compound bridging medicinal chemistry and advanced materials. Its balanced reactivity and stability profile position it as a sustainable choice for next-generation research, answering the scientific community's call for versatile intermediates with minimal environmental impact.